1-Isopropyl-3-oxocyclopentanoyl chloride
Cat. No. B8422885
M. Wt: 188.65 g/mol
InChI Key: KICKVNUFIMFIEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH:1]([CH3:2])([CH3:3])[C:4]1([C:10](=[O:11])[OH:12])[CH2:5][C:6](=[O:9])[CH2:7][CH2:8]1.[S:13]([Cl:14])([Cl:15])=[O:16].[cH:17]1[cH:18][cH:19][cH:20][cH:21][cH:22]1>>[CH:1]([CH3:2])([CH3:3])[C:4]1([C:10](=[O:12])[Cl:15])[CH2:5][C:6](=[O:9])[CH2:7][CH2:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)C1(C(=O)O)CCC(=O)C1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)C1(C(=O)Cl)CCC(=O)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
